![molecular formula C10H12BrIO B1625762 2-Bromo-6-tert-butyl-4-iodophenol CAS No. 60803-27-2](/img/structure/B1625762.png)
2-Bromo-6-tert-butyl-4-iodophenol
Overview
Description
2-Bromo-6-tert-butyl-4-iodophenol is a chemical compound that belongs to the family of phenols. It is also known as BI-4 and is widely used in scientific research for its unique properties. This compound has gained significant attention due to its potential applications in various fields such as medicine, biotechnology, and material science.
Scientific Research Applications
Pharmaceutical Intermediates
2-Bromo-6-tert-butyl-4-iodophenol is used as an intermediate in the pharmaceutical industry . It plays a crucial role in the synthesis of various pharmaceutical compounds.
Medicine
This compound is also used directly in medicine . However, the specific medicinal applications are not detailed in the available resources.
Synthesis of Dibenzofuran Derivatives
When 2-Bromo-6-tert-butyl-4-iodophenol is treated with potassium ferricyanide in benzene, it yields 1,4-dihydro-4-bromo-2,4,6,8-tetra-tert-butyl-1-oxodibenzofuran . This reaction demonstrates its potential in the synthesis of dibenzofuran derivatives.
Research Use
The compound is marked as “Research Use Only” (RUO), indicating its use in various research applications .
Chemical Synthesis
Given its unique structure and reactivity, 2-Bromo-6-tert-butyl-4-iodophenol can be used in a variety of chemical synthesis processes .
Material Science
In the field of material science, this compound could potentially be used in the development of new materials .
properties
IUPAC Name |
2-bromo-6-tert-butyl-4-iodophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrIO/c1-10(2,3)7-4-6(12)5-8(11)9(7)13/h4-5,13H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCJMCGGQBQOSQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C(=CC(=C1)I)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrIO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50491368 | |
Record name | 2-Bromo-6-tert-butyl-4-iodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50491368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-tert-butyl-4-iodophenol | |
CAS RN |
60803-27-2 | |
Record name | 2-Bromo-6-tert-butyl-4-iodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50491368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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